2-(Allyloxy)-N-methoxy-N-methylacetamide
Overview
Description
A compound’s description often includes its IUPAC name, molecular formula, and structure. It may also include its appearance (solid, liquid, color, etc.) and any distinctive odor .
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product .Molecular Structure Analysis
Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are used to determine the molecular structure .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, density, and reactivity .Scientific Research Applications
Synthesis and Chemical Reactions
A key application of 2-(Allyloxy)-N-methoxy-N-methylacetamide is in the synthesis of various chemical compounds. For instance, Manjunath et al. (2006) developed a new reagent for synthesizing the α,β-unsaturated N-methoxy-N-methyl-amide structural unit, which is essential in various chemical reactions (Manjunath, Sane, & Aidhen, 2006). Similarly, Plażuk et al. (2005) studied the reactions of allyloxy(methoxy)carbene, demonstrating its capability for rearrangement and fragmentation under different temperatures (Plażuk, Warkentin, & Werstiuk, 2005).
Catalytic Applications
In the field of catalysis, Zugic et al. (2016) explored the catalytic production of methyl acrylates from unsaturated alcohols over nanoporous gold, highlighting the influence of C═C unsaturation on reaction selectivity (Zugic et al., 2016).
Antifungal and Bacteriostatic Activities
The compound has been researched for its potential biological activities. Li and Yang (2009) synthesized derivatives of 2-methoxyimino-2-{2-[(substituted benzylidene)aminooxymethyl]phenyl}-N-methylacetamide, demonstrating significant antifungal activities against various pathogenic fungi (Li & Yang, 2009). Also, Hong (2012) synthesized 2-methoxyimino-2-(2-(substituted phenyl)-N-methylacetamide)derivatives, which exhibited potent bacteriostatic activities (Hong, 2012).
Applications in Material Science
Victor and Hazra (2002) investigated the excess molar volumes, viscosity deviations, and isentropic compressibility changes in binary mixtures of N-methylacetamide with other substances, which is relevant in the study of material properties (Victor & Hazra, 2002).
Safety And Hazards
Future Directions
properties
IUPAC Name |
N-methoxy-N-methyl-2-prop-2-enoxyacetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO3/c1-4-5-11-6-7(9)8(2)10-3/h4H,1,5-6H2,2-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZCKPOADCDDSLO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C(=O)COCC=C)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Allyloxy)-N-methoxy-N-methylacetamide |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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